8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one

• IUPAC Name: 8-(4-phenylpiperazine-1-carbonyl)pyrido[2,1-b]quinazolin-11-one
• InChI: InChI=1S/C23H20N4O2/c28-22(26-14-12-25(13-15-26)18-6-2-1-3-7-18)17-10-11-21-24-20-9-5-4-8-19(20)23(29)27(21)16-17/h1-11,16H,12-15H2
• InChI Key: LSGPQFHQDJOLMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CN4C(=NC5=CC=CC=C5C4=O)C=C3
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol

Description

8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one, also known as PPQ-102, is a synthetic compound that has been recently developed for scientific research purposes. It belongs to the class of quinazoline derivatives and has shown potential in various research applications due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of 8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one is not yet fully understood. However, it is believed to act as a partial agonist of the serotonin 5-HT2A receptor, which plays a key role in regulating mood, cognition, and perception.
Biochemical and Physiological Effects:
8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal excitability, and the enhancement of synaptic plasticity. These effects make it a promising candidate for the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one is its high selectivity and affinity towards certain receptors, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological processes. However, one of the limitations of 8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are a number of potential future directions for the study of 8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one. One area of research that is currently being explored is the development of new drugs based on the chemical structure of 8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one for the treatment of various neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of 8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one and its potential role in the regulation of various physiological and pathological processes.

Scientific Research Applications

8-[(4-phenyl-1-piperazinyl)carbonyl]-11H-pyrido[2,1-b]quinazolin-11-one has been extensively studied for its potential in various scientific research applications. It has been shown to exhibit high affinity and selectivity towards certain receptors in the brain, making it a promising candidate for the development of new drugs for the treatment of various neurological disorders.